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Compound of Interest

Compound Name: Salinazid

Cat. No.: B15601492 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Salinazid (N'-[(E)-(2-hydroxyphenyl)methylidene]pyridine-4-carbohydrazide) is a chemical

compound with known antituberculous activity.[1][2][3] It is also recognized for its roles as a

potent, lipophilic, cell-permeable iron chelator and a Cu(II) ionophore.[1][4][5] These properties

make it a compound of interest in various research fields, including microbiology and cancer

biology. Proper preparation and storage of Salinazid stock solutions are critical for ensuring

experimental reproducibility and maintaining the compound's integrity. These notes provide

detailed protocols and data for the effective handling of Salinazid in a laboratory setting.

Physicochemical Properties
Molecular Formula: C₁₃H₁₁N₃O₂[1]

Molecular Weight: 241.25 g/mol [2][4][5]

Appearance: White to off-white solid powder[2]

Solubility Data
Salinazid exhibits poor solubility in water but is soluble in several organic solvents and

aqueous solutions with specific pH values.[1][6] The choice of solvent is crucial for preparing a
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stable stock solution. Note that solubility can vary between vendors and batches.[5] Warming

and sonication can aid in dissolution.[5]

Table 1: Solubility of Salinazid in Various Solvents

Solvent Solubility
Molar
Concentration
(Approx.)

Reference

DMSO ≥ 250 mg/mL 1036 mM [2]

DMSO 5.0 mg/mL 20.70 mM [5]

DMF 10.0 mg/mL 41.50 mM [5]

DMF:PBS (pH 7.2)

(1:3)
0.2 mg/mL 0.95 mM [5]

Absolute Ethanol
0.18 g/100 mL (1.8

mg/mL)
7.46 mM [1]

Propylene Glycol
0.212 g/100 mL (2.12

mg/mL)
8.79 mM [1]

Water
0.005 g/100 mL (0.05

mg/mL)
0.21 mM [1]

Buffer (pH 2.0)
More soluble than at

pH 7.4
- [6]

Buffer (pH 7.4) >36.2 µg/mL >0.15 mM [7]

Note: The significant difference in reported DMSO solubility (≥250 mg/mL vs. 5.0 mg/mL)

highlights the importance of using high-quality, anhydrous DMSO, as hygroscopic DMSO can

negatively impact solubility.[2]

Stock Solution Preparation Protocol
This protocol details the preparation of a 10 mM Salinazid stock solution in DMSO.

Materials:
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Salinazid powder (MW: 241.25 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettors and sterile tips

Protocol:

Pre-weigh Vial: Tare a sterile, amber or foil-wrapped microcentrifuge tube on the analytical

balance.

Weigh Salinazid: Carefully weigh the desired amount of Salinazid powder. For 1 mL of a 10

mM stock solution, you will need 2.41 mg.

Add Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the

Salinazid powder. For a 10 mM solution, if you weighed 2.41 mg, add 1 mL of DMSO.

Dissolve Compound: Tightly cap the vial and vortex thoroughly until the Salinazid is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to facilitate

dissolution.

Aliquot: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-

use volumes in sterile, light-protected tubes.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, date of

preparation, and your initials.

Storage: Store the aliquots at the recommended temperature (see Section 5).

Table 2: Reconstitution Volumes for Salinazid Stock Solutions (in DMSO)
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Desired
Concentration

Mass of Salinazid
(1 mg)

Mass of Salinazid
(5 mg)

Mass of Salinazid
(10 mg)

1 mM 4.145 mL 20.725 mL 41.451 mL

5 mM 0.829 mL 4.145 mL 8.290 mL

10 mM 0.415 mL 2.073 mL 4.145 mL

Data derived from

MedchemExpress.[2]

Storage and Stability
Proper storage is essential to maintain the chemical integrity of Salinazid in both its powdered

form and in solution.

Table 3: Recommended Storage Conditions and Stability

Form Temperature Duration Reference

Solid Powder -20°C 3 years [2][4]

Solid Powder +4°C 2 years [2]

In Solvent (DMSO) -80°C 6 months - 1 year [2][4]

In Solvent (DMSO) -20°C 1 month [2]

Key Recommendations:

Store the solid powder in a dry, dark place.[5]

For stock solutions, aliquot into single-use volumes to prevent degradation from repeated

freeze-thaw cycles.[2]

Use light-protected tubes (e.g., amber vials) or wrap tubes in foil to prevent

photodegradation.
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Experimental Workflows and Mechanisms
Workflow for Stock Solution Preparation
The following diagram illustrates the standard procedure for preparing a Salinazid stock

solution.

Preparation

Storage & Use

1. Weigh Salinazid Powder

2. Add Anhydrous DMSO

3. Vortex / Warm to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -80°C or -20°C

6. Thaw & Dilute for Experiment

Click to download full resolution via product page

Caption: Workflow for preparing and storing Salinazid stock solution.
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Mechanism of Action: Metal Ion Chelation
Salinazid's biological activity is linked to its ability to chelate metal ions, acting as an iron

chelator and a copper ionophore. This mechanism involves binding to intracellular metal ions

and potentially transporting them across cellular membranes, thereby disrupting cellular

homeostasis.
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Caption: Simplified mechanism of Salinazid as a metal ion chelator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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